Cas no 62796-54-7 (2,4,6-Octatriynoic acid, methyl ester)
62796-54-7 structure
Product Name:2,4,6-Octatriynoic acid, methyl ester
CAS No:62796-54-7
MF:C9H6O2
MW:146.14274263382
CID:431062
PubChem ID:12051451
Update Time:2025-04-19
2,4,6-Octatriynoic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Octatriynoic acid, methyl ester
- methyl octa-2,4,6-triynoate
- 62796-54-7
- DTXSID20476521
-
- Inchi: 1S/C9H6O2/c1-3-4-5-6-7-8-9(10)11-2/h1-2H3
- InChI Key: CDCWFGFMJOMQLJ-UHFFFAOYSA-N
- SMILES: O(C(C#CC#CC#CC)=O)C
Computed Properties
- Exact Mass: 146.03678
- Monoisotopic Mass: 146.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2,4,6-Octatriynoic acid, methyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
62796-54-7 (2,4,6-Octatriynoic acid, methyl ester) Related Products
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